Cas no 10274-29-0 (2,3,3-trichloroprop-2-en-1-amine hydrochloride)

• Product Name: 2,3,3-trichloroprop-2-en-1-amine hydrochloride
• CAS No: 10274-29-0
• MF: C₃H₅Cl₄N
• MW: 196.890496969223
• MDL: MFCD28125168
• CID: 4568556
• PubChem ID: 91643356
• Update Time: 2025-07-19

2,3,3-trichloroprop-2-en-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,3,3-trichloroprop-2-en-1-amine hydrochloride

• MDL： MFCD28125168
• Inchi： 1S/C3H4Cl3N.ClH/c4-2(1-7)3(5)6;/h1,7H2;1H
• InChI Key： MRRKVKCQJVCBOM-UHFFFAOYSA-N
• SMILES： C(Cl)(CN)=C(Cl)Cl.Cl

Computed Properties

• Exact Mass: 196.91466g/mol
• Monoisotopic Mass: 194.91761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 84.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 196.9g/mol
• Topological Polar Surface Area: 26Ų

2,3,3-trichloroprop-2-en-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl chlorides

Additional information on 2,3,3-trichloroprop-2-en-1-amine hydrochloride

Introduction to 2,3,3-Trichloroprop-2-en-1-amine Hydrochloride (CAS No. 10274-29-0)

2,3,3-Trichloroprop-2-en-1-amine hydrochloride (CAS No. 10274-29-0) is a synthetic compound with a unique chemical structure and a wide range of potential applications in the pharmaceutical and chemical industries. This compound is characterized by its trichloro substitution on the propenyl group and its amine functionality, which makes it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of 2,3,3-trichloroprop-2-en-1-amine hydrochloride is C₄H₆Cl₄N·HCl, and its molecular weight is approximately 215.48 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and organic solvents such as methanol and ethanol. Its chemical structure allows for easy functionalization and derivatization, making it a versatile building block in organic synthesis.

In the pharmaceutical industry, 2,3,3-trichloroprop-2-en-1-amine hydrochloride has been explored for its potential as an intermediate in the synthesis of drugs with various therapeutic properties. Recent studies have shown that this compound can be used to synthesize antiviral agents, anti-inflammatory drugs, and other bioactive molecules. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a novel antiviral agent using 2,3,3-trichloroprop-2-en-1-amine hydrochloride as a key intermediate. The resulting compound exhibited potent antiviral activity against several strains of influenza virus.

The chemical stability and reactivity of 2,3,3-trichloroprop-2-en-1-amine hydrochloride have also been extensively studied. Research has shown that the compound is stable under normal storage conditions but can undergo various chemical reactions when exposed to specific reagents or conditions. For instance, it can undergo nucleophilic substitution reactions with amines and alcohols to form corresponding derivatives. These reactions are crucial for the synthesis of more complex molecules with desired biological activities.

In addition to its use as an intermediate in pharmaceutical synthesis, 2,3,3-trichloroprop-2-en-1-amine hydrochloride has found applications in other areas of chemistry. It has been used as a ligand in coordination chemistry to form complexes with transition metals. These complexes have shown promise in catalytic processes and as precursors for materials science applications. A recent study published in Inorganic Chemistry demonstrated the formation of a copper(II) complex using 2,3,3-trichloroprop-2-en-1-amine hydrochloride, which exhibited excellent catalytic activity in the oxidation of alcohols.

The environmental impact of 2,3,3-trichloroprop-2-en-1-amine hydrochloride has also been a subject of research. Studies have shown that while the compound itself is not considered highly toxic or environmentally hazardous under normal use conditions, proper handling and disposal practices are essential to minimize any potential risks. Guidelines for safe handling and storage are provided by regulatory bodies such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

In conclusion, 2,3,3-trichloroprop-2-en-1-amine hydrochloride (CAS No. 10274-29-0) is a versatile compound with significant potential in various fields of chemistry and pharmaceuticals. Its unique chemical structure and reactivity make it an important intermediate in the synthesis of bioactive molecules and other fine chemicals. Ongoing research continues to uncover new applications and properties of this compound, further highlighting its importance in modern scientific research.